3-amino-5-chloro-1lambda6,2-benzothiazole-1,1-dione
Overview
Description
3-amino-5-chloro-1lambda6,2-benzothiazole-1,1-dione, also known as 5-Chloro-2-thiobenzothiazole, is an organic compound that has been the subject of numerous scientific studies. It is a colorless solid that is soluble in water, ethanol, and other organic solvents. Its chemical formula is C7H4ClNOS2. This compound has been studied for its potential use in a variety of applications, including synthetic chemistry, drug development, and biochemistry.
Scientific Research Applications
3-amino-5-chloro-1lambda6,2-benzothiazole-1,1-dione has been studied extensively in the fields of synthetic chemistry, biochemistry, and drug development. It has been used as a starting material in the synthesis of a variety of organic compounds, including drugs, dyes, and fragrances. In addition, it has been used as a model compound in studies of the mechanism of action of various drugs, as well as in studies of the biochemical and physiological effects of drugs.
Mechanism of Action
The mechanism of action of 3-amino-5-chloro-1lambda6,2-benzothiazole-1,1-dione is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of prostaglandins and leukotrienes. In addition, it has been shown to inhibit the formation of reactive oxygen species, which are involved in inflammation and oxidative stress.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the synthesis of prostaglandins and leukotrienes, which are involved in inflammation and the immune response. In addition, it has been shown to have antioxidant and anti-inflammatory effects. It has also been studied for its potential effects on the cardiovascular system, as well as its potential to reduce the risk of cancer.
Advantages and Limitations for Lab Experiments
3-amino-5-chloro-1lambda6,2-benzothiazole-1,1-dione is a useful compound for laboratory experiments due to its low cost and ease of synthesis. However, it has some limitations, such as its low solubility in water and its instability in the presence of light and oxygen. In addition, it is not approved for use in humans, so it is not suitable for use in clinical trials.
Future Directions
Future research on 3-amino-5-chloro-1lambda6,2-benzothiazole-1,1-dione could focus on its potential uses in drug development and biochemistry. For example, further studies could be done to investigate its mechanism of action, its potential effects on the cardiovascular system, and its potential to reduce the risk of cancer. In addition, further studies could be done to investigate its potential applications in synthetic chemistry and its potential uses in the synthesis of drugs, dyes, and fragrances. Finally, further studies could be done to investigate its potential toxicity and its potential side effects.
Synthesis Methods
3-amino-5-chloro-1lambda6,2-benzothiazole-1,1-dione can be synthesized in a number of different ways. One method involves the reaction of 5-chloro-2-thiobenzothiazole with sodium nitrite in the presence of sulfuric acid. This reaction produces an intermediate that is further reacted with a secondary amine to produce the desired product. Another method involves the reaction of 5-chloro-2-thiobenzothiazole with a secondary amine in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces the desired product in a single step.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-5-chloro-1lambda6,2-benzothiazole-1,1-dione involves the reaction of 5-chloro-2-aminobenzenesulfonic acid with thionyl chloride to form 5-chloro-2-chlorosulfonylbenzenamine. This intermediate is then reacted with 2-mercaptobenzothiazole to form the final product.", "Starting Materials": [ "5-chloro-2-aminobenzenesulfonic acid", "thionyl chloride", "2-mercaptobenzothiazole" ], "Reaction": [ "Step 1: 5-chloro-2-aminobenzenesulfonic acid is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 5-chloro-2-chlorosulfonylbenzenamine.", "Step 2: 5-chloro-2-chlorosulfonylbenzenamine is then reacted with 2-mercaptobenzothiazole in the presence of a base such as sodium hydroxide to form 3-amino-5-chloro-1lambda6,2-benzothiazole-1,1-dione." ] } | |
| 2751620-85-4 | |
Molecular Formula |
C7H5ClN2O2S |
Molecular Weight |
216.6 |
Purity |
95 |
Origin of Product |
United States |
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